Cas no 79068-19-2 (D-Proline,3-(ethylthio)-, (3S)-rel- (9CI))
79068-19-2 structure
Product Name:D-Proline,3-(ethylthio)-, (3S)-rel- (9CI)
CAS No:79068-19-2
MF:C7H13NO2S
MW:175.24862074852
CID:554197
PubChem ID:121227253
Update Time:2025-04-19
D-Proline,3-(ethylthio)-, (3S)-rel- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- D-Proline,3-(ethylthio)-, (3S)-rel- (9CI)
- DL-Proline,3-(ethylthio)-, cis-
- 79068-19-2
- (2S,3S)-3-(Ethylthio)pyrrolidine-2-carboxylic acid
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- Inchi: 1S/C7H13NO2S/c1-2-11-5-3-4-8-6(5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6+/m0/s1
- InChI Key: HAGOWULQGGMWEQ-NTSWFWBYSA-N
- SMILES: S(CC)[C@H]1CCN[C@H]1C(=O)O
Computed Properties
- Exact Mass: 175.067
- Monoisotopic Mass: 175.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2
- Topological Polar Surface Area: 74.6A^2
D-Proline,3-(ethylthio)-, (3S)-rel- (9CI) Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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